3-Cyano-5-(2-fluoro-3-methoxyphenyl)phenol, 95%
Overview
Description
3-Cyano-5-(2-fluoro-3-methoxyphenyl)phenol, 95% (3-CN-5-FMPP-95) is a synthetic compound that has been studied for its potential applications in scientific research. It is a versatile compound that has a wide range of uses in different disciplines such as biochemistry, pharmacology, and medicinal chemistry. In
Scientific Research Applications
3-CN-5-FMPP-95 has been studied for its potential applications in scientific research. It has been used as a reagent in the synthesis of various organic compounds, such as benzamides, quinolones, and benzofurans. It has also been used to synthesize inhibitors of the enzyme cytochrome P450 2C19 (CYP2C19) and to study the molecular basis of drug-drug interactions. Furthermore, 3-CN-5-FMPP-95 has been used to prepare a fluorescent probe for the detection of DNA damage.
Mechanism of Action
The mechanism of action of 3-CN-5-FMPP-95 is not well understood. However, it is believed that the compound binds to the active site of the enzyme CYP2C19 and inhibits its activity. Additionally, it is thought to interact with DNA and cause damage to the DNA structure.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-CN-5-FMPP-95 have not been extensively studied. However, it has been shown to inhibit the activity of the enzyme CYP2C19, which is involved in the metabolism of certain drugs. Additionally, it has been shown to cause DNA damage, which may lead to mutations and other genetic changes.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-CN-5-FMPP-95 in lab experiments is that it is a versatile compound with a wide range of applications. Furthermore, it is relatively easy to synthesize and is available in a highly pure form. However, it is important to note that the compound is toxic and should be handled with caution. Additionally, it is not well understood how it interacts with other molecules and can cause unexpected effects.
Future Directions
The potential future directions for 3-CN-5-FMPP-95 include further research into its mechanism of action, biochemical and physiological effects, and potential applications. Additionally, further research into the safety and toxicity of the compound is needed. Other potential future directions include the development of new synthetic methods for the production of 3-CN-5-FMPP-95, as well as the development of new derivatives and analogs of the compound. Finally, further research into the potential therapeutic applications of 3-CN-5-FMPP-95 is needed.
Synthesis Methods
3-CN-5-FMPP-95 can be synthesized in several steps. The first step is to prepare 2-fluoro-3-methoxy-phenol (FMP) by reacting 2-fluoro-3-methoxy-benzaldehyde with hydrochloric acid in the presence of a catalytic amount of sodium hydroxide. The second step is to react FMP with cyanogen bromide to obtain 3-cyano-5-(2-fluoro-3-methoxyphenyl)phenol (3-CN-5-FMPP). The final step is to purify 3-CN-5-FMPP by recrystallization to obtain a 95% pure product.
properties
IUPAC Name |
3-(2-fluoro-3-methoxyphenyl)-5-hydroxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FNO2/c1-18-13-4-2-3-12(14(13)15)10-5-9(8-16)6-11(17)7-10/h2-7,17H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLCGBKRWIGLAAD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1F)C2=CC(=CC(=C2)C#N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80684781 |
Source
|
| Record name | 2'-Fluoro-5-hydroxy-3'-methoxy[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80684781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyano-5-(2-fluoro-3-methoxyphenyl)phenol | |
CAS RN |
1261974-96-2 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carbonitrile, 2′-fluoro-5-hydroxy-3′-methoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261974-96-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2'-Fluoro-5-hydroxy-3'-methoxy[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80684781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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